Cas no 133831-28-4 (Methyl 3-formylindole-6-carboxylate)
133831-28-4 structure
Product Name:Methyl 3-formylindole-6-carboxylate
CAS No:133831-28-4
MF:C11H9NO3
MW:203.194062948227
MDL:MFCD00216479
CID:64280
PubChem ID:735867
Update Time:2025-07-29
Methyl 3-formylindole-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-formyl-1H-indole-6-carboxylate
- 3-Formylindole-6-carboxylic acid methyl ester
- Methyl 3-Formylindole-6-carboxylate
- 3-Formyl-1H-Indole-6-Carboxylic Acid Methyl Ester
- METHYL3-FORMYLINDOLE-6-CARBOXYLATE
- methyl-3-formylindole-6-carboxylate
- 1H-Indole-6-carboxylic acid, 3-formyl-, methyl ester
- PubChem9478
- Jsp002061
- KRDRROJESQUFMJ-UHFFFAOYSA-N
- Z1509142296
- EN300-235787
- AKOS005063055
- Q-102570
- DTXSID90352868
- CS-0094685
- AMY7614
- SY003638
- methyl 3-formyl-1 H-indole-6-carboxylate
- AC-3036
- 6-methoxycarbonylindol-3-carboxaldehyde
- F-7295
- Methyl 3-formyl-1H-indol-6-carboxylate
- 133831-28-4
- PS-4203
- FT-0658100
- MFCD00216479
- SCHEMBL212820
- DB-004520
- Methyl 3-formylindole-6-carboxylate
-
- MDL: MFCD00216479
- Inchi: 1S/C11H9NO3/c1-15-11(14)7-2-3-9-8(6-13)5-12-10(9)4-7/h2-6,12H,1H3
- InChI Key: KRDRROJESQUFMJ-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC2C(C=O)=CNC=2C=1)=O
Computed Properties
- Exact Mass: 203.05800
- Monoisotopic Mass: 203.058243
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 59.2
- Surface Charge: 0
- Tautomer Count: 5
Experimental Properties
- Color/Form: Not available
- Density: 1.2621 (rough estimate)
- Melting Point: 219-224 °C
- Boiling Point: 404.4℃ at 760 mmHg
- Flash Point: 198.4℃
- Refractive Index: 1.4950 (estimate)
- PSA: 59.16000
- LogP: 1.76700
- Solubility: Not available
Methyl 3-formylindole-6-carboxylate Security Information
- Safety Instruction: S24/25
- Safety Term:S24/25
Methyl 3-formylindole-6-carboxylate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 3-formylindole-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM148145-25g |
Methyl 3-formylindole-6-carboxylate |
133831-28-4 | 95%+ | 25g |
$395 | 2021-08-05 | |
| Alichem | A199000414-10g |
Methyl 3-formyl-1H-indole-6-carboxylate |
133831-28-4 | 98% | 10g |
$224.22 | 2022-04-03 | |
| Alichem | A199000414-25g |
Methyl 3-formyl-1H-indole-6-carboxylate |
133831-28-4 | 98% | 25g |
$493.99 | 2022-04-03 | |
| TRC | M305600-100mg |
Methyl 3-formylindole-6-carboxylate |
133831-28-4 | 100mg |
$64.00 | 2023-05-17 | ||
| TRC | M305600-250mg |
Methyl 3-formylindole-6-carboxylate |
133831-28-4 | 250mg |
$75.00 | 2023-05-17 | ||
| TRC | M305600-500mg |
Methyl 3-formylindole-6-carboxylate |
133831-28-4 | 500mg |
$87.00 | 2023-05-17 | ||
| TRC | M305600-1g |
Methyl 3-formylindole-6-carboxylate |
133831-28-4 | 1g |
$ 80.00 | 2022-06-04 | ||
| Apollo Scientific | OR2211-1g |
Methyl 3-formyl-1H-indole-6-carboxylate |
133831-28-4 | 98% | 1g |
£48.00 | 2024-05-22 | |
| Apollo Scientific | OR2211-5g |
Methyl 3-formyl-1H-indole-6-carboxylate |
133831-28-4 | 98% | 5g |
£113.00 | 2024-05-22 | |
| Apollo Scientific | OR2211-25g |
Methyl 3-formyl-1H-indole-6-carboxylate |
133831-28-4 | 98% | 25g |
£441.00 | 2024-05-22 |
Methyl 3-formylindole-6-carboxylate Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
133831-28-4 (Methyl 3-formylindole-6-carboxylate) Related Products
- 776-41-0(Ethyl indole-3-carboxylate)
- 942-24-5(Methyl indole-3-carboxylate)
- 50614-84-1(Ethyl indole-4-carboxylate)
- 39830-66-5(Methyl 1H-indole-4-carboxylate)
- 227960-12-5(5-Methylindole-3-carboxylic acid methyl ester)
- 312973-24-3(Methyl 3-formyl-1H-indole-7-carboxylate)
- 197506-83-5(Methyl 3-formyl-1H-indole-5-carboxylate)
- 93247-78-0(Methyl 1H-indole-7-carboxylate)
- 50820-65-0(Methyl 1H-indole-6-carboxylate)
- 16675-62-0(Methyl quinoline-5-carboxylate)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent